2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonamide
Description
Molecular Structure Analysis
The InChI code for 2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonamide is1S/C7H10N2O2S2/c1-4-7(13(8,10)11)12-6(9-4)5-2-3-5/h5H,2-3H2,1H3,(H2,8,10,11) . Physical And Chemical Properties Analysis
2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonamide is a powder at room temperature . The compound is stable under normal temperatures and pressures .Safety and Hazards
The compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonamide involves the reaction of cyclopropyl ethylamine with methyl isothiocyanate followed by sulfonation of the resulting thiazole intermediate.", "Starting Materials": [ "Cyclopropyl ethylamine", "Methyl isothiocyanate", "Sulfur trioxide", "Sodium hydroxide", "Water", "Ethanol" ], "Reaction": [ "Step 1: Cyclopropyl ethylamine is reacted with methyl isothiocyanate in ethanol to form 2-cyclopropyl-4-methyl-1,3-thiazole.", "Step 2: The thiazole intermediate is then sulfonated using sulfur trioxide in a mixture of water and ethanol.", "Step 3: The resulting sulfonic acid is neutralized with sodium hydroxide to form the final product, 2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonamide." ] } | |
CAS RN |
2445784-64-3 |
Product Name |
2-cyclopropyl-4-methyl-1,3-thiazole-5-sulfonamide |
Molecular Formula |
C7H10N2O2S2 |
Molecular Weight |
218.3 |
Purity |
95 |
Origin of Product |
United States |
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